Cas no 439094-92-5 (2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide)

• Product Name: 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide
• CAS No: 439094-92-5
• MF: C₁₈H₂₂N₄O
• MW: 310.393483638763
• MDL: MFCD03012851
• CID: 5225817
• Update Time: 2025-06-08

2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-N-[6-(4-METHYLPIPERAZINO)-3-PYRIDINYL]BENZENECARBOXAMIDE
• 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide
• Benzamide, 2-methyl-N-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-
• 2-Methyl-N-(6-(4-methylpiperazin-1-yl)pyridin-3-yl)benzamide
• Oprea1_737330
• MLS000763970
• HMS2711B22
• SMR000336127
• Z230193666
• 2-Methyl-N-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]benzamide

• MDL： MFCD03012851
• Inchi： 1S/C18H22N4O/c1-14-5-3-4-6-16(14)18(23)20-15-7-8-17(19-13-15)22-11-9-21(2)10-12-22/h3-8,13H,9-12H2,1-2H3,(H,20,23)
• InChI Key： GMDOCSOSEKSTBI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NC1=CN=C(C=C1)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5

Additional information on 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide

Introduction to 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide (CAS No. 439094-92-5)

2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide, with the CAS number 439094-92-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and is characterized by its unique molecular structure, which includes a 2-methylbenzamide moiety and a 4-methylpiperazine-substituted pyridine ring. The combination of these functional groups endows the compound with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide is defined by its molecular formula, C₁₇H₂₁N₃O, and a molecular weight of approximately 287.36 g/mol. The presence of the 4-methylpiperazine group introduces significant hydrophilic properties, while the benzamide moiety contributes to the compound's lipophilicity. This balance of hydrophilic and lipophilic characteristics is crucial for optimizing the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide. One of the most promising areas of investigation is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Studies have shown that 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide exhibits potent SSRI activity, making it a potential candidate for the development of novel antidepressants.

Beyond its SSRI activity, 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide may have therapeutic potential in managing inflammatory conditions.

The pharmacological profile of 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide has also been evaluated in preclinical studies. In vitro assays have shown that the compound exhibits high selectivity and potency against specific targets, such as serotonin transporters and pro-inflammatory cytokines. Additionally, in vivo studies in animal models have demonstrated that 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide can effectively reduce depressive-like behaviors and inflammatory responses without significant adverse effects.

The safety profile of 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide is another critical aspect of its development as a therapeutic agent. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. These findings support the further clinical evaluation of 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide.

In conclusion, 2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide (CAS No. 439094-92-5) is a promising compound with a unique molecular structure and a diverse range of biological activities. Its potential as an SSRI and anti-inflammatory agent makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in clinical settings.